Cas no 2631-40-5 (Isoprocarb)

• Product Name: Isoprocarb
• CAS No: 2631-40-5
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD00053078
• CID: 43264
• PubChem ID: 24869067
• Update Time: 2025-06-27

Isoprocarb Chemical and Physical Properties

Names and Identifiers

• 2-Isopropylphenyl methylcarbamate
• MIPC
• 2-(1-Methylethyl)-phenol methyl-carbamate
• 2-(1-methylethyl)-phenomethylcarbamate
• 2-(1-Methylethyl)phenylmetylcarbamate
• 2-Isopropylphenyl N-methylcarbamate
• 2-Isopropylphenylmethylcarbamate,O-Cumenylmethylcarbamate
• Isoprocarb solution
• Isoprocarb
• 2-(1-methylethyl)phenyl N-methylcarbamate
• 2-(propan-2-yl)phenyl methylcarbamate
• 2-i-propylphenyl N-methylcarbamate
• 2-isopropyl-phenyl N-methyl-carbamate
• Etrolan
• Hytox
• khe0145
• MIPCIN
• Mipsin
• o-cumenyl methylcarbamate
• o-cumenyl N-methylcarbamate
• oms-32
• Ppc 3
• (2-Propan-2-ylphenyl) N-methylcarbamate
• 2-(propan-2-yl)phenyl N-methylcarbamate
• AI3-25670
• HY-B0830
• Caswell No. 512B
• 714I55QH9K
• 2-(1-Methylethyl)phenol methylcarbamate
• AS-80767
• Cumenyl N-methylcarbamate
• CHEBI:38505
• Carbamic acid, o-isopropylphenyl ester
• EPA Pesticide Chemical Code 512300
• 2-(1-Methylethyl)phenyl methylcarbamate
• NSC 191479
• CAS-2631-40-5
• Q27117880
• Isoprocarbe
• SCHEMBL64155
• InChI=1/C11H15NO2/c1-8(2)9-6-4-5-7-10(9)14-11(13)12-3/h4-8H,1-3H3,(H,12,13)
• AKOS006229087
• 2-(1-Methylethyl)phenyl methylcarbamate, 9CI
• Bayer 39,731
• J-016376
• BAY 39731
• Phenol, 2-(1-methylethyl)-, methylcarbamate
• Isoprocarb, BSI, ISO
• UNII-714I55QH9K
• Ro 7-5050
• BAY 105807
• Isoprocarb, PESTANAL(R), analytical standard
• Mipcine
• Etrofolan
• DTXCID4022072
• ENT-25670
• 2631-40-5
• CHEMBL2251586
• NCGC00160600-01
• WLN: 1YR BOVM1
• QBSJMKIUCUGGNG-UHFFFAOYSA-
• ENT 25670
• FT-0603616
• Isoprocarb [BSI:ISO]
• C18418
• Carbamic acid, o-cumenyl ester
• BAY-39731
• Phenol, O-isopropyl-, methylcarbamate
• Tox21_301361
• ISOPROCARB [ISO]
• MIPC, JMAF
• OMS 32
• o-Isopropylphenyl N-methylcarbamate
• NSC191479
• Isopropyl phenylmethyl carbamate
• o-Isopropylphenyl methylcarbamate
• DTXSID6042072
• NCGC00255918-01
• Bayer 39731
• Phenol, 2-(1-methylethyl)-, 1-(N-methylcarbamate)
• Isoprocarbe [ISO-French]
• BRN 1875020
• N-Methyl-2-isopropylphenylcarbamate
• EINECS 220-114-6
• KHE 0145
• NS00010531
• CS-0012844
• Carbamic acid, methyl-, 2-(1-methylethyl)phenyl ester
• 4-06-00-03212 (Beilstein Handbook Reference)
• Methylcarbamic acid, o-cumenyl ester
• o-Isopropylphenol methylcarbamate
• Carbamic acid, methyl-, o-isopropylphenyl ester
• Carbamic acid, methyl-, o-cumenyl ester
• CAA63140
• Isopropylphenol methylcarbamate
• NSC-191479
• N-Methyl-2-isopropylphenylcarbam
• 1ST20253
• DB-046926

• MDL： MFCD00053078
• Inchi： 1S/C11H15NO2/c1-8(2)9-6-4-5-7-10(9)14-11(13)12-3/h4-8H,1-3H3,(H,12,13)
• InChI Key： QBSJMKIUCUGGNG-UHFFFAOYSA-N
• SMILES： O(C(NC)=O)C1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 193.11000
• Monoisotopic Mass: 193.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• Color/Form: Pure white crystalline powder; The industrial technical drug is pink flake crystals
• Density: 1.0945 (rough estimate)
• Melting Point: 92.4°C
• Boiling Point: 329.46°C (rough estimate)
• Flash Point: -18 °C
• Refractive Index: 1.5080 (estimate)
• PSA: 38.33000
• LogP: 2.91910
• Solubility: Insoluble in haloalkanes and water, insoluble in aromatics, soluble in acetone, methanol, ethanol, dimethyl sulfoxide, ethyl acetate and other organic solvents

Isoprocarb Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-50/53
• Safety Instruction： S60-S61-S62-S33-S16-S9
• RTECS：FB7880000
• Hazardous Material Identification：
• Safety Term：S60
• Risk Phrases：R22; R67
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on Isoprocarb

Comprehensive Overview of Isoprocarb (CAS No. 2631-40-5): Properties, Applications, and Environmental Impact

Isoprocarb, with the CAS number 2631-40-5, is a widely recognized compound in the agricultural and chemical industries. Known chemically as 2-isopropylphenyl methylcarbamate, this compound belongs to the carbamate family, which is frequently utilized for its pesticidal properties. The growing demand for effective crop protection solutions has placed Isoprocarb under the spotlight, particularly in regions where rice and other staple crops are cultivated. Its mode of action involves inhibiting acetylcholinesterase, an enzyme critical for nerve function in pests, making it a potent tool against a variety of insects.

One of the most searched questions about Isoprocarb revolves around its safety profile and environmental impact. Recent studies have focused on its degradation pathways, residue levels in food products, and potential effects on non-target organisms. For instance, researchers are investigating how Isoprocarb breaks down in soil and water, addressing concerns about its persistence in ecosystems. These studies are crucial for farmers and regulators aiming to balance agricultural productivity with sustainability. Additionally, the compound's compatibility with integrated pest management (IPM) systems is a hot topic, as growers seek ways to reduce chemical reliance while maintaining crop yields.

The nomenclature of Isoprocarb often leads to confusion, with users searching for terms like "Isoprocarb uses," "Isoprocarb toxicity," or "CAS 2631-40-5 specifications." To clarify, Isoprocarb is also marketed under trade names such as MIPC or Etrofolan, depending on the region. Its chemical structure—a methylcarbamate group attached to an isopropylphenyl moiety—dictates its reactivity and efficacy. This structural specificity is why Isoprocarb is often preferred over broader-spectrum alternatives, as it targets specific pests like planthoppers and leafhoppers with minimal collateral damage.

From an industrial standpoint, the synthesis of Isoprocarb involves a multi-step process starting from isopropylphenol and methyl isocyanate. Manufacturers must adhere to stringent quality control measures to ensure the final product meets regulatory standards, particularly in markets like the EU and North America, where pesticide regulations are highly rigorous. The compound's solubility in organic solvents and low volatility make it suitable for formulation as emulsifiable concentrates or wettable powders, catering to diverse application methods.

In the context of global agriculture, Isoprocarb plays a pivotal role in addressing food security challenges. With climate change exacerbating pest pressures, farmers are increasingly reliant on targeted solutions like Isoprocarb to protect their harvests. However, this reliance also underscores the need for continuous monitoring and innovation. For example, the development of resistance in pest populations has prompted research into synergistic formulations that combine Isoprocarb with other active ingredients to enhance efficacy and delay resistance.

Looking ahead, the future of Isoprocarb hinges on advancements in green chemistry and precision agriculture. Researchers are exploring biodegradable derivatives and nano-formulations to reduce environmental footprints while maintaining performance. Such innovations align with the global push toward sustainable farming practices, a trend reflected in the rising popularity of search terms like "eco-friendly Isoprocarb alternatives" and "low-residue pesticides." As the agricultural sector evolves, Isoprocarb is likely to remain a key player, albeit with adaptations to meet emerging ecological and regulatory demands.